Cas no 16015-48-8 (3-Ethyl-4-oxo-3,4-dihydrophthalazine-1-carboxylic acid)

• Product Name: 3-Ethyl-4-oxo-3,4-dihydrophthalazine-1-carboxylic acid
• CAS No: 16015-48-8
• MF: C₁₁H₁₀N₂O₃
• MW: 218.20870256424
• CID: 236725
• PubChem ID: 2388831
• Update Time: 2025-05-26

3-Ethyl-4-oxo-3,4-dihydrophthalazine-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Ethyl-4-oxo-3,4-dihydrophthalazine-1-carboxylic acid
• 1-Phthalazinecarboxylicacid, 3-ethyl-3,4-dihydro-4-oxo-
• 3-Ethyl-4-oxo-3,4-dihydro-phthalazine-1-carboxylic acid
• 3-ethyl-4-oxo-3-hydrophthalazinecarboxylic acid
• 3-Ethyl-4-phthalazon-1-carbonsaeure
• AC1M60F9
• AC1Q317Z
• CTK0I4107
• F2124-0538
• EN300-05026
• 3-ethyl-4-oxo-3,4-dihydrophthalazine-1-carboxylicacid
• AT35111
• CHEMBL4125858
• FT-0677554
• Z53833099
• SR-01000370537
• 16015-48-8
• SR-01000370537-1
• BB 0218149
• AKOS000116448
• DTXSID80368413
• CS-0219820
• MFCD03965821
• 3-ethyl-4-oxo-3,4-dihydro-phthalazine-1-carboxylic acid, AldrichCPR
• 3-ethyl-4-oxophthalazine-1-carboxylic acid
• 1-Phthalazinecarboxylicacid,3-ethyl-3,4-dihydro-4-oxo-
• A883233
• STK927663

• MDL： MFCD03965821
• Inchi： 1S/C11H10N2O3/c1-2-13-10(14)8-6-4-3-5-7(8)9(12-13)11(15)16/h3-6H,2H2,1H3,(H,15,16)
• InChI Key： FFEQVFZHBLPYNH-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C(=O)O)=NN1CC

Computed Properties

• Exact Mass: 218.0692
• Monoisotopic Mass: 218.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 70Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 214-216 °C
• Boiling Point: 417.7°C at 760 mmHg
• Flash Point: 206.4±24.0 °C
• Refractive Index: 1.642
• PSA: 69.97
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-Ethyl-4-oxo-3,4-dihydrophthalazine-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines

Additional information on 3-Ethyl-4-oxo-3,4-dihydrophthalazine-1-carboxylic acid

3-Ethyl-4-oxo-3,4-dihydrophthalazine-1-carboxylic acid (CAS No. 16015-48-8): An Overview of Its Structure, Properties, and Applications

3-Ethyl-4-oxo-3,4-dihydrophthalazine-1-carboxylic acid (CAS No. 16015-48-8) is a unique compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound belongs to the class of phthalazines and is characterized by its distinctive molecular structure and functional groups. The compound's chemical formula is C₁₂H₉N₂O₃, and it has a molecular weight of 227.20 g/mol.

The structure of 3-Ethyl-4-oxo-3,4-dihydrophthalazine-1-carboxylic acid consists of a phthalazine core with an ethyl group at the 3-position, an oxo group at the 4-position, and a carboxylic acid group at the 1-position. This combination of functional groups imparts unique chemical and physical properties to the molecule, making it a valuable compound for various applications.

In terms of physical properties, 3-Ethyl-4-oxo-3,4-dihydrophthalazine-1-carboxylic acid is a white to off-white crystalline solid. It is slightly soluble in water but exhibits good solubility in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). The compound's melting point is around 270°C, which is indicative of its stability under moderate thermal conditions.

The chemical reactivity of 3-Ethyl-4-oxo-3,4-dihydrophthalazine-1-carboxylic acid is influenced by its carboxylic acid group and the oxo group on the phthalazine ring. The carboxylic acid group can participate in various reactions such as esterification, amidation, and salt formation. The oxo group can undergo reduction to form the corresponding alcohol or can be involved in Michael addition reactions due to its α,β-unsaturated nature.

In recent years, significant research has been conducted on the biological activities of 3-Ethyl-4-oxo-3,4-dihydrophthalazine-1-carboxylic acid. Studies have shown that this compound exhibits potent anti-inflammatory and antioxidant properties. These properties are attributed to its ability to inhibit the production of pro-inflammatory cytokines and reactive oxygen species (ROS). For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 3-Ethyl-4-oxo-3,4-dihydrophthalazine-1-carboxylic acid effectively reduced inflammation in animal models of arthritis by downregulating the expression of inflammatory markers such as TNF-α and IL-6.

Beyond its anti-inflammatory effects, 3-Ethyl-4-oxo-3,4-dihydrophthalazine-1-carboxylic acid has also been investigated for its potential as an anticancer agent. Research published in Cancer Letters reported that this compound exhibited selective cytotoxicity against various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action involves inducing apoptosis through the activation of caspase pathways and the disruption of mitochondrial membrane potential.

The pharmaceutical potential of 3-Ethyl-4-oxo-3,4-dihydrophthalazine-1-carboxylic acid has led to its evaluation in preclinical studies for the treatment of inflammatory diseases and cancer. Preclinical trials have shown promising results in terms of efficacy and safety profiles. However, further clinical trials are necessary to fully assess its therapeutic potential and determine optimal dosing regimens.

In addition to its biological activities, 3-Ethyl-4-oxo-3,4-dihydrophthalazine-1-carboxylic acid has found applications in materials science and analytical chemistry. Its unique chemical structure makes it a suitable candidate for the development of novel materials with enhanced mechanical and thermal properties. In analytical chemistry, the compound has been used as a reference standard for high-performance liquid chromatography (HPLC) analysis due to its stability and well-defined spectral characteristics.

The synthesis of 3-Ethyl-4-oxo-3,4-dihydrophthalazine-1-carboxylic acid has been extensively studied to optimize yield and purity. Common synthetic routes involve multistep processes starting from readily available starting materials such as phthalic anhydride or phthalimide. One widely used method involves the condensation of phthalic anhydride with ethylamine followed by cyclization and oxidation steps to form the final product.

In conclusion, 3-Ethyl-4-oxo-3,4-dihydrophthalazine-1-carboxylic acid (CAS No. 16015-48-8) is a multifaceted compound with a wide range of applications in chemistry, pharmaceuticals, materials science, and analytical chemistry. Its unique structure and properties make it a valuable molecule for further research and development. As ongoing studies continue to uncover new insights into its biological activities and potential therapeutic applications, this compound holds promise for addressing unmet medical needs in various disease areas.